3-ethoxy-1-ethyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

• IUPAC Name: 3-ethoxy-1-ethyl-N-[5-[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]pyrazole-4-carboxamide
• InChI: InChI=1S/C16H19N7O4S2/c1-4-23-7-10(14(21-23)26-5-2)13(25)18-15-19-20-16(29-15)28-8-12(24)17-11-6-9(3)27-22-11/h6-7H,4-5,8H2,1-3H3,(H,17,22,24)(H,18,19,25)
• InChI Key: ZJWLKCPIDFGGPS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=N1)OCC)C(=O)NC2=NN=C(S2)SCC(=O)NC3=NOC(=C3)C
• Molecular Formula: C16H19N7O4S2
• Molecular Weight: 437.5 g/mol

Description

3-ethoxy-1-ethyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C16H19N7O4S2 and its molecular weight is 437.49. The purity is usually 95%.
BenchChem offers high-quality 3-ethoxy-1-ethyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-ethoxy-1-ethyl-N-(5-((2-((5-methylisoxazol-3-yl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research on compounds containing pyrazole, thiadiazole, and isoxazole rings often focuses on their synthesis and structural characterization. For example, studies have detailed the synthesis of compounds via one-pot reactions, cyclization, and condensation reactions, yielding products with potential for further functionalization and application in various fields of chemistry and biology. These synthetic strategies are essential for creating a diverse array of compounds for screening in biological applications (Yue et al., 2010).

Biological Activities

Several studies have explored the biological activities of compounds similar to the one . For instance, pyrazole and thiadiazole derivatives have been evaluated for their potential anti-tumor, antimicrobial, and anti-inflammatory properties. These compounds have been tested in various models, including cell lines and enzyme inhibition assays, to assess their efficacy and potential therapeutic applications. Research has identified compounds with significant effects against tumor model cancer cell lines and microbial strains, highlighting the therapeutic potential of such chemical structures (Nassar et al., 2015).